[2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate

Specification

• Molecular Formula: C29H25N3O6
• Molecular Weight: 511.5 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate
• Standard InChI: InChI=1S/C29H25N3O6/c1-3-37-22-14-12-21(13-15-22)29(35)38-25-16-11-19(17-26(25)36-2)18-30-32-28(34)27(33)31-24-10-6-8-20-7-4-5-9-23(20)24/h4-18H,3H2,1-2H3,(H,31,33)(H,32,34)/b30-18+
• Standard InChI Key: JARYZVHUWMJMIR-UXHLAJHPSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)/C=N/NC(=O)C(=O)NC3=CC=CC4=CC=CC=C43)OC
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)C=NNC(=O)C(=O)NC3=CC=CC4=CC=CC=C43)OC

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate, reflects its intricate structure. Key features include:

• Methoxy Group: At the 2-position of the phenyl ring, enhancing lipophilicity and influencing electronic distribution.

• Ethoxybenzoate Moiety: A 4-ethoxy-substituted benzoate ester contributing to steric bulk and potential metabolic stability.

• Hydrazinylidene Bridge: An (E)-configured hydrazone linker connecting the naphthalene amino-oxoacetyl group to the methoxyphenyl ring, enabling π-π stacking and hydrogen bonding.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₉H₂₅N₃O₆
Molecular Weight	511.5 g/mol
InChI Key	JARYZVHUWMJMIR-UXHLAJHPSA-N
Canonical SMILES	CCOC1=CC=C(C=C1)C(=O)OC2=C...
PubChem CID	9630565

The hydrazone linker’s stereochemistry (E-configuration) is critical for maintaining planar geometry, which may facilitate interactions with biological targets.

Synthesis and Reaction Mechanisms

Multi-Step Synthesis Protocol

While no direct synthesis route for this compound is documented, analogous methods for related benzoate derivatives provide insights. A patent detailing 2-methoxy-4-cyano benzaldehyde synthesis outlines a five-step process involving:

• Chlorination: 3-Methoxy-4-methyl benzoate reacts with thionyl chloride (SOCl₂) at 80–90°C to form acyl chloride.

• Amination: Treatment with aqueous ammonia yields benzamide.

• Dehydration: Thionyl chloride-mediated conversion of benzamide to benzonitrile.

• Bromination: N-Bromosuccinimide (NBS) introduces bromine at the methyl group.

• Hydrolysis: Alkaline conditions cleave the brominated intermediate to aldehyde.

Adapting this approach, the target compound’s synthesis likely employs:

• Esterification: Coupling 4-ethoxybenzoic acid with a methoxyphenol derivative.

• Hydrazone Formation: Condensation of hydrazine with a naphthalene amino-oxoacetyl precursor under acidic or aqueous conditions.

Critical Reaction Parameters

• Solvent Selection: Ethanol or dichloromethane under reflux ensures solubility and reactivity.

• Catalysts: Acidic (e.g., HCl) or basic (e.g., pyridine) conditions may drive esterification and hydrazone formation.

• Purification: Column chromatography or recrystallization achieves >95% purity, as confirmed by HPLC.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR: Distinct signals for methoxy (δ 3.8–4.0 ppm), ethoxy (δ 1.3–1.5 ppm triplet), and aromatic protons (δ 6.5–8.5 ppm). The hydrazone proton appears as a singlet near δ 8.2 ppm.

• ¹³C NMR: Carbonyl groups (C=O) resonate at δ 165–175 ppm, while the naphthalene carbons show peaks between δ 120–140 ppm.

Infrared (IR) Spectroscopy

• Stretching Vibrations:

  • C=O (ester): 1720–1740 cm⁻¹

  • N-H (hydrazone): 3200–3300 cm⁻¹

  • C-O (ether): 1250–1300 cm⁻¹

These spectra confirm functional group integrity and rule out side products like unreacted acyl chlorides.

Future Research Directions

Priority Investigations

• In Vitro Assays: Screen against cancer cell lines (e.g., MCF-7, HeLa) to assess cytotoxicity.

• Structural Optimization: Modify the hydrazone linker length or substituents to enhance bioavailability.

• Process Chemistry: Scale-up synthesis using continuous flow reactors to improve yield (>80%).

Advanced Characterization

• X-ray Crystallography: Resolve 3D structure to guide computational docking studies.

• Mass Spectrometry: Confirm molecular ion peaks and fragment patterns for quality control.